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  4. 3-ETHYL-2-[(3-([3-ETHYL-5-METHOXY-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CYCLOHEXEN-1
3-ETHYL-2-[(3-([3-ETHYL-5-METHOXY-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CYCLOHEXEN-1 3-ETHYL-2-[(3-([3-ETHYL-5-METHOXY-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CYCLOHEXEN-1
Brand Name: Vulcanchem
CAS No.: 158320-43-5
VCID: VC0129267
InChI: InChI=1S/C30H35N2O2S2.HI/c1-7-31-24-16-22(33-5)9-11-26(24)35-28(31)14-20-13-21(19-30(3,4)18-20)15-29-32(8-2)25-17-23(34-6)10-12-27(25)36-29;/h9-17H,7-8,18-19H2,1-6H3;1H/q+1;/p-1
SMILES: CCN1C2=C(C=CC(=C2)OC)SC1=CC3=CC(=CC4=[N+](C5=C(S4)C=CC(=C5)OC)CC)CC(C3)(C)C.[I-]
Molecular Formula: C30H35IN2O2S2
Molecular Weight: 646.6 g/mol

3-ETHYL-2-[(3-([3-ETHYL-5-METHOXY-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CYCLOHEXEN-1

CAS No.: 158320-43-5

Main Products

VCID: VC0129267

Molecular Formula: C30H35IN2O2S2

Molecular Weight: 646.6 g/mol

3-ETHYL-2-[(3-([3-ETHYL-5-METHOXY-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CYCLOHEXEN-1 - 158320-43-5

CAS No. 158320-43-5
Product Name 3-ETHYL-2-[(3-([3-ETHYL-5-METHOXY-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CYCLOHEXEN-1
Molecular Formula C30H35IN2O2S2
Molecular Weight 646.6 g/mol
IUPAC Name (2Z)-3-ethyl-2-[[(3Z)-3-[(3-ethyl-5-methoxy-1,3-benzothiazol-3-ium-2-yl)methylidene]-5,5-dimethylcyclohexen-1-yl]methylidene]-5-methoxy-1,3-benzothiazole;iodide
Standard InChI InChI=1S/C30H35N2O2S2.HI/c1-7-31-24-16-22(33-5)9-11-26(24)35-28(31)14-20-13-21(19-30(3,4)18-20)15-29-32(8-2)25-17-23(34-6)10-12-27(25)36-29;/h9-17H,7-8,18-19H2,1-6H3;1H/q+1;/p-1
Standard InChIKey XLICQDUSYOJAKK-UHFFFAOYSA-M
Isomeric SMILES CCN\1C2=C(C=CC(=C2)OC)S/C1=C\C3=C/C(=C\C4=[N+](C5=C(S4)C=CC(=C5)OC)CC)/CC(C3)(C)C.[I-]
SMILES CCN1C2=C(C=CC(=C2)OC)SC1=CC3=CC(=CC4=[N+](C5=C(S4)C=CC(=C5)OC)CC)CC(C3)(C)C.[I-]
Canonical SMILES CCN1C2=C(C=CC(=C2)OC)SC1=CC3=CC(=CC4=[N+](C5=C(S4)C=CC(=C5)OC)CC)CC(C3)(C)C.[I-]
PubChem Compound 15044836
Last Modified Nov 11 2021
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